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Cat. No.: B1147566 Get Quote

An In-depth Technical Guide to 2-Butanone 2,4-Dinitrophenylhydrazone-d3 (CAS: 259824-

58-3)

Introduction
2-Butanone 2,4-dinitrophenylhydrazone-d3 is the deuterium-labeled form of 2-butanone 2,4-

dinitrophenylhydrazone.[1] As a stable isotope-labeled compound, its primary and critical

application is in analytical chemistry, where it serves as an internal standard for highly accurate

quantification.[1] The non-labeled analogue is the reaction product of 2-butanone (a volatile

organic compound) and 2,4-dinitrophenylhydrazine (DNPH), a reaction central to the

standardized method for detecting and measuring airborne aldehydes and ketones.[2][3]

This guide provides a comprehensive overview of the technical data, experimental applications,

and safety protocols associated with 2-Butanone 2,4-dinitrophenylhydrazone-d3, intended

for researchers and professionals in analytical chemistry and drug development.

Physicochemical and Product Data
The fundamental properties of 2-Butanone 2,4-dinitrophenylhydrazone-d3 are summarized

below. This data is compiled from various suppliers and databases.[1][4][5]
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Property Value Source(s)

CAS Number 259824-58-3 [1][6]

Molecular Formula C₁₀H₉D₃N₄O₄ [1][6]

Molecular Weight 255.25 g/mol [1][6]

Accurate Mass 255.105 Da [4][5]

Appearance Light yellow to yellow solid [1]

Chemical Purity ≥98% [5]

Isotopic Purity ≥99 atom % D [4][5]

Unlabeled CAS No. 958-60-1 [4][5]

Storage Temperature
Powder: -20°C for 3 years. In

solvent: -80°C for 6 months
[1]

Shipping Temperature Room Temperature [1][4]

Core Application: Isotope Dilution Analysis
The principal use of 2-Butanone 2,4-dinitrophenylhydrazone-d3 is as an internal standard in

isotope dilution mass spectrometry (IDMS). This analytical technique is the gold standard for

quantification, providing high precision and accuracy by correcting for sample loss during

preparation and instrumental variability.

In a typical workflow, a known quantity of the deuterated standard (2-Butanone 2,4-
dinitrophenylhydrazone-d3) is "spiked" into a sample containing the non-deuterated (native)

analyte of interest. Because the labeled and unlabeled compounds are chemically identical,

they behave the same way during extraction, derivatization, and chromatographic separation.

However, they are distinguishable by their mass-to-charge ratio (m/z) in a mass spectrometer.

By measuring the ratio of the native analyte to the labeled standard, the concentration of the

native analyte in the original sample can be determined with exceptional accuracy.[1]

This method is crucial for:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.medchemexpress.com/2-butanone-2-4-dinitrophenylhydrazone-d3.html
https://www.scbt.com/p/2-butanone-2-4-dinitrophenylhydrazone-d3-259824-58-3
https://www.medchemexpress.com/2-butanone-2-4-dinitrophenylhydrazone-d3.html
https://www.scbt.com/p/2-butanone-2-4-dinitrophenylhydrazone-d3-259824-58-3
https://www.medchemexpress.com/2-butanone-2-4-dinitrophenylhydrazone-d3.html
https://www.scbt.com/p/2-butanone-2-4-dinitrophenylhydrazone-d3-259824-58-3
https://www.lgcstandards.com/ZM/en/2-Butanone-2-4-Dinitrophenylhydrazone-3-5-6-d3/p/CDN-D-7602?queryID=528ec73b70e2fe99f548f85eccc8d124
https://www.lgcstandards.com/MN/en/2-Butanone-2-4-Dinitrophenylhydrazone-3-5-6-d3/p/CDN-D-7602?queryID=7909dd6309f3f2ed2b869ab69fb3f238
https://www.medchemexpress.com/2-butanone-2-4-dinitrophenylhydrazone-d3.html
https://www.lgcstandards.com/MN/en/2-Butanone-2-4-Dinitrophenylhydrazone-3-5-6-d3/p/CDN-D-7602?queryID=7909dd6309f3f2ed2b869ab69fb3f238
https://www.lgcstandards.com/ZM/en/2-Butanone-2-4-Dinitrophenylhydrazone-3-5-6-d3/p/CDN-D-7602?queryID=528ec73b70e2fe99f548f85eccc8d124
https://www.lgcstandards.com/MN/en/2-Butanone-2-4-Dinitrophenylhydrazone-3-5-6-d3/p/CDN-D-7602?queryID=7909dd6309f3f2ed2b869ab69fb3f238
https://www.lgcstandards.com/ZM/en/2-Butanone-2-4-Dinitrophenylhydrazone-3-5-6-d3/p/CDN-D-7602?queryID=528ec73b70e2fe99f548f85eccc8d124
https://www.lgcstandards.com/MN/en/2-Butanone-2-4-Dinitrophenylhydrazone-3-5-6-d3/p/CDN-D-7602?queryID=7909dd6309f3f2ed2b869ab69fb3f238
https://www.medchemexpress.com/2-butanone-2-4-dinitrophenylhydrazone-d3.html
https://www.medchemexpress.com/2-butanone-2-4-dinitrophenylhydrazone-d3.html
https://www.lgcstandards.com/ZM/en/2-Butanone-2-4-Dinitrophenylhydrazone-3-5-6-d3/p/CDN-D-7602?queryID=528ec73b70e2fe99f548f85eccc8d124
https://www.benchchem.com/product/b1147566?utm_src=pdf-body
https://www.benchchem.com/product/b1147566?utm_src=pdf-body
https://www.benchchem.com/product/b1147566?utm_src=pdf-body
https://www.medchemexpress.com/2-butanone-2-4-dinitrophenylhydrazone-d3.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1147566?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Environmental Monitoring: Quantifying levels of 2-butanone (a common industrial solvent

and pollutant) in air, water, and soil samples.[3]

Occupational Health: Assessing workplace exposure to volatile carbonyl compounds.[3]

Pharmacokinetic Studies: While less common for this specific molecule, deuterated

compounds are widely used as tracers in drug metabolism and pharmacokinetic (DMPK)

studies.[1]

Experimental Protocols and Workflows
Synthesis Mechanism: Formation of
Dinitrophenylhydrazone
The core of the analytical method is the derivatization of a ketone (2-butanone) with 2,4-

dinitrophenylhydrazine (DNPH). This is a condensation reaction that proceeds via a

nucleophilic addition-elimination mechanism, often referred to as Brady's test.[7][8] The DNPH

attacks the electrophilic carbonyl carbon of the ketone, followed by the elimination of a water

molecule to form the stable, colored 2,4-dinitrophenylhydrazone derivative.[7]

2-Butanone

2-Butanone 2,4-Dinitrophenylhydrazone

 Nucleophilic
 Addition-Elimination 

2,4-Dinitrophenylhydrazine
(DNPH)

Water (H₂O)

Click to download full resolution via product page

Caption: General reaction mechanism for hydrazone formation.

General Protocol for Carbonyl Quantification via IDMS
This protocol outlines the derivatization of a sample containing 2-butanone and its

quantification using the deuterated standard.

1. Reagent Preparation (Brady's Reagent):
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Dissolve approximately 0.5 g of 2,4-dinitrophenylhydrazine in 12-13 mL of 85% phosphoric

acid or a similar acidic medium (e.g., sulfuric acid in methanol).[7]

Stir until the solid is completely dissolved.[7] Handle DNPH with care, as it can be explosive

when dry.[8][9]

2. Sample Preparation and Spiking:

Collect the sample (e.g., an air sample drawn through a sorbent tube).

Extract the carbonyls from the collection medium using a suitable solvent like acetonitrile.

Add a precise, known amount of 2-Butanone 2,4-dinitrophenylhydrazone-d3 (CAS

259824-58-3) solution to the sample extract. This is the "internal standard spike."

3. Derivatization:

Add an excess of Brady's reagent to the spiked sample extract.

Allow the reaction to proceed. This may be accelerated by gentle warming (e.g., 50°C for 20

minutes).[10] A yellow, orange, or red precipitate of the hydrazone derivatives will form.[7]

4. Extraction and Purification:

The resulting hydrazone derivatives can be isolated and purified, often through solid-phase

extraction (SPE), to remove unreacted reagents and sample matrix interferences.

5. Instrumental Analysis:

Analyze the purified extract using High-Performance Liquid Chromatography coupled with

tandem Mass Spectrometry (HPLC-MS/MS).

The HPLC separates the different hydrazone derivatives.

The mass spectrometer detects the native 2-butanone derivative (m/z ~252.09) and the

deuterated internal standard (m/z ~255.10) in separate channels.

6. Quantification:
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Calculate the peak area ratio of the native analyte to the deuterated internal standard.

Determine the concentration of 2-butanone in the original sample by comparing this ratio to a

calibration curve.

1. Sample Collection
(e.g., Air Sample)

2. Spiking with Internal Standard
(2-Butanone-DNPH-d3)

3. Derivatization
(Reaction with DNPH Reagent)

4. Sample Cleanup
(e.g., Solid-Phase Extraction)

5. Instrumental Analysis
(LC-MS/MS)

6. Data Processing & Quantification
(Ratio of Native to Labeled Analyte)

Click to download full resolution via product page

Caption: Analytical workflow for carbonyl quantification using IDMS.

Safety and Handling
2-Butanone 2,4-dinitrophenylhydrazone-d3 and its non-labeled counterpart require careful

handling. The primary hazards are related to irritation.[11]
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Hazard Class GHS Code Description

Skin Irritation H315 Causes skin irritation.[11]

Eye Irritation H319
Causes serious eye irritation.

[11]

Respiratory Irritation H335
May cause respiratory tract

irritation.[11]

Precautionary Measures:

Engineering Controls: Use in a well-ventilated area, preferably within a laboratory fume

hood, to avoid inhaling dust.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses with side-shields or goggles.[12]

Skin Protection: Wear protective gloves and a lab coat.[12]

Respiratory Protection: If dust formation is unavoidable, use a NIOSH-approved respirator.

[12]

First Aid:

If on Skin: Wash with plenty of soap and water.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing.

If Inhaled: Move the person into fresh air.

In all cases of significant exposure or if symptoms persist, seek medical attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/N-_E_-butan-2-ylideneamino_-2_4-dinitroaniline
https://pubchem.ncbi.nlm.nih.gov/compound/N-_E_-butan-2-ylideneamino_-2_4-dinitroaniline
https://pubchem.ncbi.nlm.nih.gov/compound/N-_E_-butan-2-ylideneamino_-2_4-dinitroaniline
https://www.echemi.com/sds/ethylmethylketone24-dinitrophenylhydrazone-pid_Rock36289.html
https://www.echemi.com/sds/ethylmethylketone24-dinitrophenylhydrazone-pid_Rock36289.html
https://www.echemi.com/sds/ethylmethylketone24-dinitrophenylhydrazone-pid_Rock36289.html
https://www.benchchem.com/product/b1147566?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1147566?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. medchemexpress.com [medchemexpress.com]

2. 2-Butanone 2,4-Dinitrophenylhydrazone|958-60-1 [benchchem.com]

3. Simultaneous determination of airborne acetaldehyde, acetone, 2-butanone, and
cyclohexanone using sampling tubes with 2,4-dinitrophenylhydrazine-coated solid sorbent -
PubMed [pubmed.ncbi.nlm.nih.gov]

4. 2-Butanone 2,4-Dinitrophenylhydrazone-3,5,6-d3 [lgcstandards.com]

5. 2-Butanone 2,4-Dinitrophenylhydrazone-3,5,6-d3 [lgcstandards.com]

6. scbt.com [scbt.com]

7. benchchem.com [benchchem.com]

8. 2,4-Dinitrophenylhydrazine - Wikipedia [en.wikipedia.org]

9. fishersci.fr [fishersci.fr]

10. ajpamc.com [ajpamc.com]

11. 2-Butanone, (2,4-dinitrophenyl)hydrazone | C10H12N4O4 | CID 9562263 - PubChem
[pubchem.ncbi.nlm.nih.gov]

12. echemi.com [echemi.com]

To cite this document: BenchChem. [2-Butanone 2,4-Dinitrophenylhydrazone-d3 CAS
number 259824-58-3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1147566#2-butanone-2-4-dinitrophenylhydrazone-
d3-cas-number-259824-58-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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